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Compound of Interest

Compound Name: CAY10410

Cat. No.: B593418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
stability of CAY10410, a potent peroxisome proliferator-activated receptor gamma (PPARY)
agonist. The information is intended to support researchers and drug development
professionals in the handling, storage, and application of this compound.

Chemical Properties

CAY10410, with the molecular formula C20H3003 and a molecular weight of 318.5 g/mol , is a
synthetic analog of 15-deoxy-A!214-prostaglandin Jz. Its chemical structure and key identifiers
are summarized below.

Property Value

Molecular Formula C20H3003

Molecular Weight 318.5 g/mol
2)-7-((1R,5S5)-5-((E)-3-oxodec-1-en-1-yl)-2-

UPAC Name f)x)ocy(c(lopent))/I)h((e(pt?S—enoic acid g

CAS Number 596104-94-8

Appearance A crystalline solid
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Table 1: General Chemical Properties of CAY10410

Solubility

CAY10410 exhibits solubility in various organic solvents. Quantitative solubility data is crucial
for the preparation of stock solutions and experimental media.

Solvent Solubility (approximate)
Dimethyl Sulfoxide (DMSO) =10 mg/mL

Ethanol =210 mg/mL

Dimethyl Formamide (DMF) =10 mg/mL

Aqueous Buffers Sparingly soluble

Table 2: Solubility of CAY10410 in Common Solvents

For biological experiments, it is recommended to first dissolve CAY10410 in an organic solvent
such as DMSO and then make further dilutions in the aqueous buffer of choice. Ensure that the
final concentration of the organic solvent is low enough to not cause any physiological effects.

Stability

Understanding the stability of CAY10410 is critical for ensuring its integrity and activity
throughout its shelf life and during experimental procedures.

Storage and Shelf Life

When stored as a solid at -20°C, CAY10410 is stable for at least four years. It is advisable to
protect the compound from light and moisture.

Solution Stability

Aqueous solutions of CAY10410 are not recommended for storage for more than one day. For
optimal results, fresh solutions should be prepared for each experiment. Stock solutions in
anhydrous organic solvents like DMSO can be stored at -20°C for longer periods, though it is
recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.
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Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a compound
and to identify potential degradation products. While specific forced degradation data for
CAY10410 is not extensively published, a general protocol for such studies is provided in the
experimental protocols section. These studies typically involve exposing the compound to
stress conditions such as acid, base, oxidation, heat, and light.

Mechanism of Action: PPARYy Signaling Pathway

CAY10410 is a potent agonist of PPARYy, a nuclear receptor that plays a key role in
adipogenesis, lipid metabolism, and inflammation. Upon activation by a ligand like CAY10410,
PPARYy forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to
specific DNA sequences known as peroxisome proliferator response elements (PPRES) in the
promoter region of target genes, leading to the modulation of their transcription.
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CAY10410 activation of the PPARY signaling pathway.

Experimental Protocols
Preparation of a CAY10410 Stock Solution

Objective: To prepare a concentrated stock solution of CAY10410 for use in various
experiments.

Materials:
o CAY10410 (crystalline solid)

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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« Sterile microcentrifuge tubes or vials

Procedure:

 Allow the vial of CAY10410 to warm to room temperature before opening.
» Weigh the desired amount of CAY10410 in a sterile microcentrifuge tube.

e Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mg/mL).

» Vortex briefly to ensure complete dissolution.
» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C.

General Protocol for a PPARy Reporter Gene Assay

Objective: To determine the agonist activity of CAY10410 on PPARYy using a luciferase reporter
assay.

Materials:

o Mammalian cells transfected with a PPARYy expression vector and a luciferase reporter
vector containing PPRES.

o Cell culture medium and supplements.

o CAY10410 stock solution.

» Positive control (e.g., Rosiglitazone).
 Luciferase assay reagent.

o 96-well white, clear-bottom tissue culture plates.

¢ Luminometer.
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Workflow:

1. Seed cellsin a

96-well plate

2. Incubate for 24 hours

3. Treat cells with CAY10410

(and controls)

4. Incubate for 18-24 hours

5. Lyse cells and add
luciferase substrate

6. Measure luminescence

Click to download full resolution via product page

¢ To cite this document: BenchChem. [CAY10410: An In-Depth Technical Guide to its Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593418#cay10410-chemical-properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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